N-(6-{[(4-chlorophenoxy)acetyl]amino}-1,3-benzothiazol-2-yl)butanamide

• Molecular Formula: C19H18ClN3O3S
• Molecular Weight: 403.9 g/mol
• IUPAC Name: N-[6-[[2-(4-chlorophenoxy)acetyl]amino]-1,3-benzothiazol-2-yl]butanamide
• InChI: InChI=1S/C19H18ClN3O3S/c1-2-3-17(24)23-19-22-15-9-6-13(10-16(15)27-19)21-18(25)11-26-14-7-4-12(20)5-8-14/h4-10H,2-3,11H2,1H3,(H,21,25)(H,22,23,24)
• InChI Key: PJYQZTHSCWYACP-UHFFFAOYSA-N
• SMILES: CCCC(=O)NC1=NC2=C(S1)C=C(C=C2)NC(=O)COC3=CC=C(C=C3)Cl

Description

N-(6-{[(4-chlorophenoxy)acetyl]amino}-1,3-benzothiazol-2-yl)butanamide, also known as BCTC, is a selective antagonist of the transient receptor potential cation channel subfamily V member 1 (TRPV1). TRPV1 is a non-selective cation channel that is activated by various stimuli, including heat, capsaicin, and acidic pH. BCTC has been widely used in scientific research to investigate the role of TRPV1 in various physiological and pathological processes.

Mechanism of Action

N-(6-{[(4-chlorophenoxy)acetyl]amino}-1,3-benzothiazol-2-yl)butanamide acts as a selective antagonist of TRPV1 by binding to the channel and blocking its activation by various stimuli. TRPV1 is involved in the sensation of pain, heat, and inflammation, and its activation has been linked to various pathological conditions, including chronic pain, neuropathic pain, and cancer. By blocking TRPV1 activation, N-(6-{[(4-chlorophenoxy)acetyl]amino}-1,3-benzothiazol-2-yl)butanamide can help to alleviate pain and inflammation and to inhibit cancer growth.
Biochemical and Physiological Effects:
N-(6-{[(4-chlorophenoxy)acetyl]amino}-1,3-benzothiazol-2-yl)butanamide has been shown to have various biochemical and physiological effects in different experimental models. For example, N-(6-{[(4-chlorophenoxy)acetyl]amino}-1,3-benzothiazol-2-yl)butanamide has been shown to reduce pain and inflammation in animal models of arthritis, neuropathic pain, and cancer. N-(6-{[(4-chlorophenoxy)acetyl]amino}-1,3-benzothiazol-2-yl)butanamide has also been shown to inhibit cancer cell proliferation and induce apoptosis in vitro and in vivo.

Advantages and Limitations for Lab Experiments

N-(6-{[(4-chlorophenoxy)acetyl]amino}-1,3-benzothiazol-2-yl)butanamide has several advantages and limitations for lab experiments. One advantage is its high selectivity for TRPV1, which allows for specific targeting of this channel in various experimental models. Another advantage is its availability and relatively low cost compared to other TRPV1 antagonists. However, one limitation is its potential off-target effects, which can affect the interpretation of experimental results. Another limitation is the need for careful dosing and administration to avoid toxicity and adverse effects.

Future Directions

There are several future directions for research on N-(6-{[(4-chlorophenoxy)acetyl]amino}-1,3-benzothiazol-2-yl)butanamide and TRPV1. One direction is the development of new TRPV1 antagonists with improved selectivity and pharmacokinetic properties for therapeutic applications. Another direction is the investigation of the role of TRPV1 in other physiological and pathological processes, such as metabolism, cardiovascular function, and neurodegeneration. Finally, the use of N-(6-{[(4-chlorophenoxy)acetyl]amino}-1,3-benzothiazol-2-yl)butanamide and other TRPV1 antagonists in combination with other drugs or therapies for the treatment of various diseases warrants further investigation.

Synthesis Methods

The synthesis of N-(6-{[(4-chlorophenoxy)acetyl]amino}-1,3-benzothiazol-2-yl)butanamide involves the reaction of 2-aminobenzothiazole with 4-chlorophenoxyacetyl chloride and butyric anhydride in the presence of a base, such as triethylamine. The resulting product is purified by column chromatography to obtain N-(6-{[(4-chlorophenoxy)acetyl]amino}-1,3-benzothiazol-2-yl)butanamide in high purity.

Scientific Research Applications

N-(6-{[(4-chlorophenoxy)acetyl]amino}-1,3-benzothiazol-2-yl)butanamide has been used in various scientific research applications to investigate the role of TRPV1 in different physiological and pathological processes. For example, N-(6-{[(4-chlorophenoxy)acetyl]amino}-1,3-benzothiazol-2-yl)butanamide has been used to investigate the role of TRPV1 in pain sensation, inflammation, and cancer. N-(6-{[(4-chlorophenoxy)acetyl]amino}-1,3-benzothiazol-2-yl)butanamide has also been used to study the pharmacology of TRPV1 and to develop new TRPV1 antagonists for therapeutic applications.